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Compound of Interest

Compound Name: Levomilnacipran

Cat. No.: B1675123 Get Quote

This document provides essential safety and logistical information for the proper disposal of

levomilnacipran in a research and development setting. The following procedures are

designed to ensure the safety of laboratory personnel and to minimize environmental impact,

adhering to regulatory guidelines for hazardous chemical waste.

Immediate Safety and Handling Precautions
Levomilnacipran is classified as toxic if swallowed and very toxic to aquatic life.[1] Therefore,

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, must be worn at all times when handling this compound. All handling of solid

levomilnacipran that may generate dust should be performed in a chemical fume hood. In

case of accidental exposure, refer to the Safety Data Sheet (SDS) for first-aid measures.[2]

Chemical and Physical Properties
A summary of the relevant quantitative data for levomilnacipran is presented in the table

below. This information is critical for a comprehensive understanding of its chemical behavior

and potential environmental impact.
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Property Value Source

Chemical Name

(1S,2R)-2-(aminomethyl)-N,N-

diethyl-1-

phenylcyclopropanecarboxami

de

[3]

Molecular Formula C15H22N2O [3]

Molecular Weight 246.35 g/mol [4]

Solubility
Freely soluble in water and

ethanol
[3]

Acute Oral Toxicity
Toxic if swallowed (High order

of acute toxicity)
[1][3]

Aquatic Toxicity Very toxic to aquatic life [1]

Step-by-Step Disposal Protocol
The disposal of levomilnacipran must comply with federal, state, and local regulations for

hazardous waste.[5][6][7] The following protocol outlines the necessary steps for the safe

disposal of levomilnacipran from a laboratory setting.

Experimental Protocol: Preparation of Levomilnacipran Waste for Disposal

Objective: To safely collect and label levomilnacipran waste for disposal by a licensed

hazardous waste management facility.

Materials:

Levomilnacipran waste (solid, solutions, contaminated materials)

Appropriate hazardous waste container (e.g., glass or polyethylene, as per waste

compatibility)

Hazardous waste labels

Personal Protective Equipment (PPE)
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Chemical fume hood

Procedure:

Waste Segregation:

Do not mix levomilnacipran waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Segregate solid waste (e.g., unused compound, contaminated consumables) from liquid

waste (e.g., solutions, rinsates).

Containerization:

Place all levomilnacipran waste into a designated, leak-proof, and sealable hazardous

waste container.

Ensure the container is compatible with the chemical properties of levomilnacipran.

Do not fill the container to more than 90% of its capacity to allow for expansion and

prevent spills.

Labeling:

Affix a completed hazardous waste label to the container.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Levomilnacipran"

The specific hazards (e.g., "Toxic," "Aquatic Hazard")

The accumulation start date

The name of the principal investigator and laboratory location

Storage:
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Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from drains and sources of ignition.

Disposal Request:

Arrange for the collection of the hazardous waste through your institution's EHS

department or a contracted licensed hazardous waste disposal company.

Do not, under any circumstances, dispose of levomilnacipran down the drain or in the

regular trash.[8]

Visual Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of

levomilnacipran waste in a laboratory setting.
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Levomilnacipran Waste Generated

Is it pure, unused compound?

Is it contaminated material
(e.g., gloves, vials)?

No

Collect in Solid
Hazardous Waste Container

Yes

Is it an aqueous or
solvent-based solution?

No Yes

Collect in Liquid
Hazardous Waste Container

Yes

Request Pickup by
EHS/Licensed Waste Vendor

No
(Consult EHS)

Label Container with
'Hazardous Waste - Levomilnacipran

(Toxic, Aquatic Hazard)'

Store in Satellite
Accumulation Area

Proper Disposal via Incineration

Click to download full resolution via product page

Caption: Workflow for Levomilnacipran Waste Disposal.
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This guide is intended to provide a framework for the safe and compliant disposal of

levomilnacipran. Researchers are encouraged to consult their institution's specific waste

management policies and their local EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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